Cas no 2365419-39-0 (1-Oxo-N,2-diphenylisoquinoline-4-carboxamide)

• Product Name: 1-Oxo-N,2-diphenylisoquinoline-4-carboxamide
• CAS No: 2365419-39-0
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 5524541
• Update Time: 2025-11-07

1-Oxo-N,2-diphenylisoquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-N,2-diphenylisoquinoline-4-carboxamide
• 4-Isoquinolinecarboxamide, 1,2-dihydro-1-oxo-N,2-diphenyl-

• Inchi： 1S/C22H16N2O2/c25-21(23-16-9-3-1-4-10-16)20-15-24(17-11-5-2-6-12-17)22(26)19-14-8-7-13-18(19)20/h1-15H,(H,23,25)
• InChI Key： UAWYZWDAWQBMET-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(NC2=CC=CC=C2)=O)=CN1C1=CC=CC=C1

Additional information on 1-Oxo-N,2-diphenylisoquinoline-4-carboxamide

1-Oxo-N,2-diphenylisoquinoline-4-carboxamide (CAS No. 2365419-39-0): Synthesis, Structural Features and Emerging Applications in Medicinal Chemistry

The compound 1-Oxo-N,2-diphenylisoquinoline-4-carboxamide, identified by its unique CAS No. 2365419-39-0, represents a structurally complex isoquinoline derivative with significant potential in pharmaceutical research. This molecule belongs to the broader class of isoquinoline alkaloids, which have historically been recognized for their diverse biological activities ranging from anti-inflammatory to neuroprotective effects. The integration of a diphenyl substitution pattern at positions N and 2 of the isoquinoline core, combined with the carboxamide functional group, creates a unique pharmacophore that has recently attracted attention in drug discovery programs targeting G-protein coupled receptors (GPCRs) and enzyme inhibition pathways.

Isoquinoline derivatives are well-established scaffolds in medicinal chemistry due to their ability to modulate multiple biological targets. The specific configuration of 1-Oxo-N,2-diphenylisoquinoline-4-carboxamide introduces a conjugated system that enhances π-electron delocalization across the aromatic rings, potentially improving molecular stability and receptor binding affinity. Recent studies have demonstrated that the diphenyl substitution pattern significantly influences metabolic stability compared to monosubstituted analogs, making this compound particularly interesting for preclinical development.

The synthesis of this compound involves multi-step organic transformations starting from readily available isoquinoline precursors. Key steps include selective oxidation at position 1 to form the ketone functionality and strategic coupling reactions to introduce the diphenyl groups at nitrogen and carbon positions. The final amidation step utilizing a carboxylic acid derivative ensures the formation of the biologically relevant carboxamide moiety. These synthetic strategies align with modern green chemistry principles by minimizing byproduct formation through catalytic processes.

In terms of structural characterization, advanced analytical techniques such as X-ray crystallography have revealed that the molecule adopts a planar conformation due to extensive conjugation between the isoquinoline core and phenyl substituents. This planarity is critical for optimal receptor interaction, as demonstrated by molecular docking studies showing favorable binding modes with serotonin receptors (5-HT₁A/₂A) and adrenergic receptors (α₁/β₂). The presence of hydrogen bond donor/acceptor sites in both the carbonyl and amide groups further enhances intermolecular interactions with target proteins.

Preliminary biological evaluations indicate that this compound exhibits moderate antiproliferative activity against human cancer cell lines (A549, MCF7) with IC₅₀ values in low micromolar range. Mechanistic studies suggest potential inhibition of topoisomerase II activity through intercalation between DNA base pairs facilitated by the extended aromatic system. Additionally, recent reports highlight its ability to modulate microglial activation in neuroinflammatory models, suggesting possible applications in neurodegenerative disease treatment.

The pharmacokinetic profile of this molecule has been extensively studied using LC-MS/MS techniques. Notably, it demonstrates good oral bioavailability (F > 60%) in rodent models due to its lipophilic character balanced by hydrogen bonding capabilities. Metabolic stability tests reveal resistance to CYP450-mediated degradation compared to traditional isoquinoline derivatives lacking diphenyl substitutions. These properties make it an attractive candidate for further preclinical development.

In parallel with traditional drug discovery approaches, computational modeling has played a crucial role in optimizing this scaffold's therapeutic potential. QSAR analyses have identified key structural features contributing to activity: specifically, the spatial orientation of diphenyl groups relative to the carboxamide moiety appears critical for optimal receptor binding selectivity over related targets like dopamine receptors or histamine receptors.

The versatility of this chemical platform extends beyond direct therapeutic applications. Researchers are exploring its use as a building block for combinatorial libraries targeting orphan nuclear receptors such as PPARγ and RORγt involved in metabolic disorders and autoimmune conditions respectively. The modular nature of its synthesis allows for systematic modification of substituents while maintaining core scaffold integrity.

Ongoing investigations are focused on improving water solubility through prodrug strategies without compromising biological activity. Recent publications describe successful derivatization approaches involving esterification or amidation at the carboxylic acid position while preserving key pharmacophoric elements required for target engagement.

In conclusion, the compound bearing CAS No. 2365419-39-0 exemplifies how rational design principles can lead to novel bioactive molecules with promising pharmaceutical profiles. Its unique combination of structural features - including an oxidized isoquinoline core with diphenyl substitutions and carboxamide functionality - provides multiple opportunities for medicinal chemists seeking new therapeutic agents across various disease indications.